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Compound of Interest

Compound Name: Antimony-123

Cat. No.: B576670

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This technical guide provides a comprehensive overview of the nuclear properties
and inherent stability of the isotope Antimony-123 (123Sb). Contrary to any implication of decay,
1235 is a stable nuclide and does not undergo radioactive decay. This document details its
fundamental properties, the experimental methods used to characterize them, and its
applications, particularly as a precursor in the production of radioisotopes.

Stability of Antimony-123

Antimony (51Sb) has two naturally occurring stable isotopes: 121Sb and 123Sb.[1][2] Antimony-
123 is a stable, non-radioactive isotope and consequently does not have decay properties such
as a half-life, decay mode, or decay products.[3][4][5] Its stability arises from its specific
combination of 51 protons and 72 neutrons, which results in a stable nuclear configuration.

Quantitative Data: Nuclear and Physical Properties

The key experimentally determined properties of Antimony-123 are summarized in the table
below for easy reference.
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Property Value
Symbol 1235p

Protons (2) 51

Neutrons (N) 72

Natural Abundance 42.79%
Atomic Mass 122.904214 u
Nuclear Spin (1) 712+
Magnetic Moment +2.5498 uN
Half-life Stable

Experimental Protocols for Characterization

The properties of stable isotopes like Antimony-123 are determined through a variety of
sophisticated experimental techniques. The primary methods for ascertaining isotopic
abundance, atomic mass, and nuclear spin are detailed below.

Mass Spectrometry for Isotopic Abundance and Atomic
Mass

Mass spectrometry is the cornerstone technique for determining the natural abundance and
precise atomic mass of isotopes.[1][2]

Methodology:

« lonization: A sample of the element is introduced into the mass spectrometer and ionized,
typically by bombardment with a high-energy electron beam. This process creates positively
charged ions.

o Acceleration: The newly formed ions are then accelerated by an electric field, imparting the
same kinetic energy to all ions with the same charge.
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o Deflection: The accelerated ions travel through a magnetic field, which deflects their path.
The degree of deflection is inversely proportional to the mass-to-charge ratio (m/z) of the ion;
lighter isotopes are deflected more than heavier ones.

» Detection: An ion detector measures the intensity and m/z of the deflected ions. The relative
heights of the peaks in the resulting mass spectrum correspond to the relative abundances
of the different isotopes.[2] The precise position of the peak on the m/z axis allows for a
highly accurate determination of the isotope's atomic mass.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Nuclear Spin

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique used to determine
the nuclear spin of a nucleus.[6][7] This method relies on the interaction of the nuclear
magnetic moment with an external magnetic field.

Methodology:

o Sample Placement: A sample containing the isotope of interest is placed in a strong, uniform
external magnetic field (Bo). Nuclei with a non-zero spin, such as 123Sh, align themselves in a
limited number of orientations relative to this field, each corresponding to a different energy
level.

» Radio-Frequency Pulse: The sample is irradiated with a radio-frequency (RF) pulse. When
the frequency of the pulse matches the energy difference between the nuclear spin states
(the Larmor frequency), the nuclei absorb energy and transition to a higher energy state.

» Detection: When the RF pulse is turned off, the excited nuclei relax back to their lower
energy state, emitting an electromagnetic signal. This signal is detected and Fourier
transformed to produce an NMR spectrum.

e Analysis: The characteristics of the NMR spectrum, including the number of peaks and their
splitting patterns (spin-spin coupling), provide detailed information about the nuclear spin
quantum number (1).[8] For 123Sh, these experiments have determined the nuclear spin to be
712.
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Applications in Radioisotope Production

A significant application of stable 123Sb is its use as a target material in nuclear reactors and
cyclotrons for the production of other isotopes relevant to research and medicine.

Production of Antimony-124

Antimony-124 (124Sb) is a radioisotope used as a source of gamma rays and neutrons. It is
produced by the neutron capture reaction of stable Antimony-123.[9] The workflow for this
process is illustrated below.

Nuclear Reactor Core

Stable Antimony-123 Target
(123Sb)

Neutron Capture
123Sb(n,y)1248b

Post-Irradiation Processing

Radioactive Antimony-124
(124Sb)

Gamma Ray (y)

Click to download full resolution via product page

Caption: Production workflow of Antimony-124 via neutron capture of stable Antimony-123.
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Production of lodine-123

While not the most common production route, lodine-123 (123]), a crucial medical radioisotope
for SPECT imaging, can be produced by bombarding an Antimony-123 target with protons in a
cyclotron.[10][11] The nuclear reaction for this process is 123Sb(p,n)*23l. The primary production
pathways for high-purity 23| typically involve xenon or tellurium targets.[12][13][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b576670#antimony-123-decay-properties-and-
stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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